Cas no 1555085-15-8 (3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid)

• Product Name: 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid
• CAS No: 1555085-15-8
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 6060298
• PubChem ID: 112720330
• Update Time: 2025-11-01

3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid
• 1555085-15-8
• EN300-1776124

• Inchi： 1S/C10H11NO6/c1-17-8-5-6(2-3-9(12)13)4-7(10(8)14)11(15)16/h4-5,14H,2-3H2,1H3,(H,12,13)
• InChI Key： YEJQGNNOSMPFOC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCC(=O)O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 241.05863707g/mol
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid

3-(4-Hydroxy-3-methoxy-5-nitrophenyl)propanoic Acid: A Comprehensive Overview

3-(4-Hydroxy-3-methoxy-5-nitrophenyl)propanoic acid (CAS No. 1555085-15-8) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive 4-hydroxy-3-methoxy-5-nitrophenyl substituent, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and therapeutic interventions.

The molecular structure of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid is composed of a propanoic acid backbone with a substituted aromatic ring. The presence of the 4-hydroxy, 3-methoxy, and 5-nitro groups imparts specific chemical and biological properties to the molecule. These functional groups contribute to the compound's solubility, reactivity, and interaction with biological systems.

In recent years, extensive research has been conducted to explore the potential applications of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid. One of the most promising areas of investigation is its use in the development of anti-inflammatory drugs. Studies have shown that this compound possesses potent anti-inflammatory properties, which can be attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway.

A notable study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid effectively reduces inflammation in animal models. The researchers found that the compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are known to play crucial roles in various inflammatory diseases.

Beyond its anti-inflammatory properties, 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid has also shown promise in the treatment of neurodegenerative disorders. A study published in the Journal of Neurochemistry in 2021 reported that this compound exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. The researchers suggested that the compound's ability to modulate oxidative stress pathways could make it a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid have also been extensively studied. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity and high stability contribute to its potential as a safe and effective therapeutic agent.

In terms of synthetic methods, several approaches have been developed to produce 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid. One common method involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with malonic acid followed by nitration and subsequent reduction steps. This multi-step synthesis process allows for high yields and purity, making it suitable for large-scale production.

The potential applications of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing novel materials with unique properties. For example, a study published in Advanced Materials in 2020 demonstrated that incorporating this compound into polymer matrices resulted in materials with enhanced mechanical strength and thermal stability.

In conclusion, 3-(4-hydroxy-3-methoxy-5-nitrophenyl)propanoic acid (CAS No. 1555085-15-8) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in various fields, including pharmaceuticals, materials science, and biotechnology. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.